Cas no 1803960-46-4 (2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1803960-46-4
• MF: C₈H₄F₅NO₄
• MW: 273.113679885864
• CID: 4831533
• Update Time: 2025-08-05

2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H4F5NO4/c9-6(10)4-5(18-8(11,12)13)3(15)1-2(14-4)7(16)17/h1,6H,(H,14,15)(H,16,17)
• InChI Key： GNUKNNYTKJMJRS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(C(=O)O)N1)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 451
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6

Additional information on 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid

Introduction to 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1803960-46-4)

2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid, identified by its CAS number 1803960-46-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of this compound, particularly the presence of both difluoromethyl and trifluoromethoxy substituents, contribute to its distinctive chemical properties and make it a valuable scaffold for the development of novel bioactive molecules.

The difluoromethyl group (–CF₂) is known for its ability to enhance metabolic stability and binding affinity, making it a common moiety in drug design. In contrast, the trifluoromethoxy group (–OCF₃) introduces lipophilicity and electronic modulation, which can significantly influence the pharmacokinetic and pharmacodynamic profiles of a drug candidate. The combination of these two groups in 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid creates a balanced framework that is conducive to further derivatization and optimization for specific biological targets.

The pyridine core of this compound is further functionalized by a hydroxy group at the 4-position and a carboxylic acid moiety at the 6-position. These functional groups not only contribute to the molecule's solubility and reactivity but also provide multiple sites for chemical modification. This versatility makes 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid a promising intermediate in synthetic chemistry, particularly for the preparation of more complex pharmacophores.

In recent years, there has been growing interest in pyridine derivatives as key components in drug discovery programs. These compounds have been explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The structural motifs present in 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid align well with several pharmacological targets, making it a candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. The ability to modulate kinase activity through small-molecule inhibitors has made them a cornerstone of modern therapeutic strategies. The presence of both electron-withdrawing and electron-donating groups in 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid suggests that it may interact effectively with the active sites of kinases, potentially leading to the development of potent and selective inhibitors.

Furthermore, the compound's structure suggests potential applications in anti-inflammatory therapies. Pyridine derivatives have been shown to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. The unique substitution pattern in 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid may enhance its ability to modulate inflammatory pathways, offering a new approach to treating chronic inflammatory conditions.

Recent studies have also highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve drug-like properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of both difluoromethyl and trifluoromethoxy groups into this molecule underscores its potential as a lead compound or intermediate for further development. These fluorinated moieties can enhance interactions with biological targets by increasing lipophilicity while maintaining water solubility, thereby optimizing pharmacokinetic profiles.

The carboxylic acid functionality at the 6-position provides an additional handle for further derivatization, allowing chemists to explore various chemical transformations such as esterification, amidation, or coupling reactions with other bioactive molecules. This flexibility makes 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid a versatile starting point for synthesizing more complex derivatives with tailored biological activities.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1803960-46-4) represents a promising candidate for pharmaceutical research due to its unique structural features and potential applications in drug discovery. Its combination of functional groups positions it as a valuable intermediate for developing novel bioactive molecules targeting various diseases. As research in fluorinated compounds continues to expand, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.